N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol
• IUPAC Name: N-(4-acetylphenyl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H16N4O2/c1-12-16(11-20-22(12)17-5-3-4-10-19-17)18(24)21-15-8-6-14(7-9-15)13(2)23/h3-11H,1-2H3,(H,21,24)
• InChI Key: CVKUBPAZANUUAI-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=CC=C(C=C3)C(=O)C

Description

N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide, also known as AMG-073, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the enzyme farnesyltransferase, which is involved in the post-translational modification of proteins. The inhibition of farnesyltransferase by AMG-073 has been shown to have a variety of effects on cellular processes, making it an important tool for researchers studying these processes.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide involves the inhibition of farnesyltransferase, an enzyme that is involved in the post-translational modification of proteins. Farnesyltransferase adds a farnesyl group to the C-terminus of proteins, which is necessary for their proper localization and function. Inhibition of farnesyltransferase by N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide prevents the farnesylation of certain proteins, leading to their mislocalization and dysfunction.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide are varied and depend on the specific proteins affected by farnesyltransferase inhibition. Some of the effects observed in cellular studies include inhibition of cell growth, induction of apoptosis, and alteration of cell differentiation. In animal studies, N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been shown to have antitumor effects and to improve bone density in models of osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide in lab experiments is its potency as a farnesyltransferase inhibitor. This allows researchers to study the effects of farnesyltransferase inhibition on cellular processes with greater specificity and efficiency. However, one limitation of using N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide is its potential for off-target effects, as it may also inhibit other enzymes that are structurally similar to farnesyltransferase.

Future Directions

There are several potential future directions for research involving N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide. One area of interest is the development of more potent and selective farnesyltransferase inhibitors for use as therapeutic agents. Additionally, further research is needed to fully understand the effects of farnesyltransferase inhibition on cellular processes and to identify the specific proteins affected by N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide. Finally, there is potential for the use of N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide in combination with other therapies to enhance their efficacy in treating cancer and other diseases.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide involves several steps, starting with the reaction of 4-acetylphenylhydrazine with 2-pyridinecarboxaldehyde to form a hydrazone intermediate. This intermediate is then reacted with methyl isocyanate to form the pyrazole ring, and the resulting product is further reacted with ethyl chloroformate to form the carboxamide group. The final product is purified by column chromatography to obtain pure N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide.

Scientific Research Applications

N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been used extensively in scientific research as a tool to study the effects of farnesyltransferase inhibition on cellular processes. This compound has been shown to have a variety of effects on cell growth, differentiation, and apoptosis, making it an important tool for researchers studying these processes. Additionally, N-(4-acetylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been used to study the role of farnesyltransferase in cancer and other diseases, and to evaluate the potential of farnesyltransferase inhibitors as therapeutic agents.